Serum Stability: C18 vs C14 Anchor Retention
In a direct head-to-head comparison by Berger et al. (2023), DSPE-PEG (C18 anchor) and DMG-PEG/DTA-PEG (C14 anchors) were formulated into siRNA-loaded LNPs and incubated in fetal bovine serum (FBS) at 37 °C for 4 h [1]. DSPE-PEG-based LNPs maintained a constant average particle size (size increase <12 nm) and showed no decrease in particle concentration over the entire 4 h incubation period [1]. In stark contrast, C14 lipid-PEG formulations (DMG-PEG and DTA-PEG) exhibited a significant increase in mean particle size of >50–100 nm and a reduction in normalized particle concentration to 8–50% of the initial value after 4 h, attributed to rapid PEG-lipid desorption and subsequent protein corona adsorption [1]. The C18 formulations also showed statistically significant protection against protein interactions (p < 0.0001 vs. C14) [1]. This finding is corroborated by an earlier report that DMG-PEG2000 rapidly dissociates from LNP membranes in serum, thereby reducing circulation time compared to DSPE-PEG2000 [2].
| Evidence Dimension | Serum stability: particle size change and normalized concentration retention after 4 h incubation in FBS at 37 °C |
|---|---|
| Target Compound Data | DSPE-PEG2000 (C18): size increase <12 nm; concentration maintained at ~100% of initial; no curve flattening in NTA |
| Comparator Or Baseline | DMG-PEG2000 (C14): size increase >50 nm; concentration decreased to 8–50% of initial after 4 h; DTA-PEG2000 (C14): similar concentration decrease |
| Quantified Difference | Size stability: <12 nm increase (C18) vs. >50–100 nm increase (C14); Concentration retention: ~100% (C18) vs. 8–50% (C14); p < 0.0001 |
| Conditions | siRNA-LNPs formulated with CSL3 or SM-102 ionizable lipids; incubated in FBS, 37 °C, 4 h; monitored by Nanoparticle Tracking Analysis (NTA) |
Why This Matters
The C18 anchor of DSPE-PEG-azide confers essential serum stability that C14 lipid-PEG alternatives lack, meaning that DSPE-PEG-azide-functionalized LNPs retain structural integrity during systemic circulation while C14-based systems undergo rapid surface remodeling, directly impacting tumor accumulation and therapeutic efficacy.
- [1] Berger M, et al. Effect of PEG Anchor and Serum on Lipid Nanoparticles: Development of a Nanoparticles Tracking Method. Pharmaceutics 2023, 15(2), 597. doi:10.3390/pharmaceutics15020597 View Source
- [2] Mui BL, et al. Influence of Polyethylene Glycol Lipid Desorption Rates on Pharmacokinetics and Pharmacodynamics of siRNA Lipid Nanoparticles. Mol Ther Nucleic Acids 2013, 2, e139. doi:10.1038/mtna.2013.66 (cited in Berger et al. 2023 as reference [6]) View Source
